Cas no 1797176-82-9 (3-(4-chloro-3-fluorophenyl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]propan-1-one)

• Product Name: 3-(4-chloro-3-fluorophenyl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]propan-1-one
• CAS No: 1797176-82-9
• MF: C₁₉H₁₉ClFNO₄S
• MW: 411.874866724014
• CID: 5369814
• Update Time: 2025-10-28

3-(4-chloro-3-fluorophenyl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(4-chloro-3-fluorophenyl)-1-[3-[(4-methoxyphenyl)sulfonyl]-1-azetidinyl]-
• 3-(4-chloro-3-fluorophenyl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C19H19ClFNO4S/c1-26-14-4-6-15(7-5-14)27(24,25)16-11-22(12-16)19(23)9-3-13-2-8-17(20)18(21)10-13/h2,4-8,10,16H,3,9,11-12H2,1H3
• InChI Key： HBMWNOPFPIVUNV-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2=CC=C(OC)C=C2)(=O)=O)C1)(=O)CCC1=CC=C(Cl)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-chloro-3-fluorophenyl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]propan-1-one

Research Brief on 3-(4-chloro-3-fluorophenyl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]propan-1-one (CAS: 1797176-82-9)

In recent years, the compound 3-(4-chloro-3-fluorophenyl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]propan-1-one (CAS: 1797176-82-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The presence of both chloro-fluorophenyl and methoxybenzenesulfonyl moieties suggests its relevance in drug discovery programs targeting enzymes or receptors where such functional groups are critical for binding and activity.

Recent studies have focused on elucidating the pharmacological properties and mechanistic insights of this compound. One key area of investigation has been its role as a potential inhibitor of protein-protein interactions (PPIs) or as a modulator of kinase activity. Preliminary data from in vitro assays indicate that 1797176-82-9 exhibits promising activity at low micromolar concentrations, making it a candidate for further optimization and development. Additionally, its pharmacokinetic profile, including solubility and metabolic stability, has been evaluated to assess its suitability as a lead compound.

The synthesis of 3-(4-chloro-3-fluorophenyl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]propan-1-one involves multi-step organic transformations, with recent advancements focusing on improving yield and purity. Researchers have employed modern techniques such as microwave-assisted synthesis and flow chemistry to streamline the production process. These methodological improvements are critical for scaling up the compound for preclinical and clinical studies.

In terms of biological evaluation, recent publications highlight the compound's efficacy in cellular models of disease. For instance, studies have demonstrated its ability to inhibit proliferation in certain cancer cell lines, suggesting potential applications in oncology. Furthermore, its selectivity profile has been investigated to minimize off-target effects, a crucial consideration in drug development. Computational modeling and structure-activity relationship (SAR) studies have also been conducted to refine the compound's design and enhance its therapeutic index.

Looking ahead, the research community anticipates further exploration of 1797176-82-9 in vivo models to validate its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development. The compound's unique chemical structure and preliminary biological data position it as a promising candidate for addressing unmet medical needs in areas such as cancer, inflammation, and infectious diseases.

In conclusion, 3-(4-chloro-3-fluorophenyl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]propan-1-one represents a compelling area of research in the chemical biology and pharmaceutical sectors. Continued investigation into its mechanisms of action, optimization of its chemical properties, and evaluation in advanced disease models will be essential to fully realize its potential. This research brief underscores the importance of interdisciplinary collaboration and innovation in advancing this compound toward clinical applications.